Hesperetin 7-O-β-D-Glucuronide
Hesperetin 7-O-β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
67322-08-1
VCID:
VC0119389
InChI:
InChI=1S/C22H22O12/c1-31-13-3-2-8(4-10(13)23)14-7-12(25)16-11(24)5-9(6-15(16)33-14)32-22-19(28)17(26)18(27)20(34-22)21(29)30/h2-6,14,17-20,22-24,26-28H,7H2,1H3,(H,29,30)/t14-,17-,18-,19+,20-,22+/m0/s1
SMILES:
COC1=C(C=C(C=C1)C2CC(=O)C3=C(C=C(C=C3O2)OC4C(C(C(C(O4)C(=O)O)O)O)O)O)O
Molecular Formula:
C22H22O12
Molecular Weight:
478.406
Hesperetin 7-O-β-D-Glucuronide
CAS No.: 67322-08-1
Reference Standards
VCID: VC0119389
Molecular Formula: C22H22O12
Molecular Weight: 478.406
| CAS No. | 67322-08-1 |
|---|---|
| Product Name | Hesperetin 7-O-β-D-Glucuronide |
| Molecular Formula | C22H22O12 |
| Molecular Weight | 478.406 |
| IUPAC Name | (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[[(2S)-5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-4-oxo-2,3-dihydrochromen-7-yl]oxy]oxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C22H22O12/c1-31-13-3-2-8(4-10(13)23)14-7-12(25)16-11(24)5-9(6-15(16)33-14)32-22-19(28)17(26)18(27)20(34-22)21(29)30/h2-6,14,17-20,22-24,26-28H,7H2,1H3,(H,29,30)/t14-,17-,18-,19+,20-,22+/m0/s1 |
| Standard InChIKey | NEAWXAXVQDDFJL-QBUJOIIVSA-N |
| SMILES | COC1=C(C=C(C=C1)C2CC(=O)C3=C(C=C(C=C3O2)OC4C(C(C(C(O4)C(=O)O)O)O)O)O)O |
| Synonyms | (2S)-3,4-Dihydro-5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-4-oxo-2H-1-benzopyran-7-yl β-D-Glucopyranosiduronic Acid; |
| Last Modified | Aug 20 2021 |
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